Cas no 338414-77-0 (3-[(3-Chloro-4-methylphenyl)imino]-1-methyl-1,3-dihydro-2H-indol-2-one)

3-[(3-Chloro-4-methylphenyl)imino]-1-methyl-1,3-dihydro-2H-indol-2-one is a synthetic organic compound featuring an indole-2-one core substituted with a chloro-methylphenylimino group. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical research. The chloro and methyl substituents enhance its electronic properties, facilitating selective interactions in molecular recognition processes. Its stable heterocyclic framework allows for further functionalization, enabling applications in drug discovery and material science. The compound’s well-defined synthesis pathway ensures high purity and reproducibility, critical for research and development. Its potential as an intermediate in bioactive molecule synthesis underscores its utility in medicinal chemistry and industrial applications.
3-[(3-Chloro-4-methylphenyl)imino]-1-methyl-1,3-dihydro-2H-indol-2-one structure
338414-77-0 structure
Product Name:3-[(3-Chloro-4-methylphenyl)imino]-1-methyl-1,3-dihydro-2H-indol-2-one
CAS No:338414-77-0
MF:C16H13ClN2O
MW:284.74022269249
MDL:MFCD01314952
CID:5025670
Update Time:2025-06-10

3-[(3-Chloro-4-methylphenyl)imino]-1-methyl-1,3-dihydro-2H-indol-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-[(3-chloro-4-methylphenyl)imino]-1-methyl-1,3-dihydro-2H-indol-2-one
    • (3E)-3-[(3-chloro-4-methylphenyl)imino]-1-methyl-2,3-dihydro-1H-indol-2-one
    • Oprea1_224344
    • 3-[(3-Chloro-4-methylphenyl)imino]-1-methyl-1,3-dihydro-2H-indol-2-one
    • MDL: MFCD01314952
    • Inchi: 1S/C16H13ClN2O/c1-10-7-8-11(9-13(10)17)18-15-12-5-3-4-6-14(12)19(2)16(15)20/h3-9H,1-2H3/b18-15-
    • InChI Key: XSLWUVTZCYXTTL-SDXDJHTJSA-N
    • SMILES: ClC1=C(C)C=CC(=C1)/N=C1\C(N(C)C2C=CC=CC=2\1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 423
  • XLogP3: 3.7
  • Topological Polar Surface Area: 32.7

3-[(3-Chloro-4-methylphenyl)imino]-1-methyl-1,3-dihydro-2H-indol-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB299815-100 mg
3-[(3-Chloro-4-methylphenyl)imino]-1-methyl-1,3-dihydro-2H-indol-2-one; .
338414-77-0
100mg
€221.50 2023-06-21
abcr
AB299815-100mg
3-[(3-Chloro-4-methylphenyl)imino]-1-methyl-1,3-dihydro-2H-indol-2-one; .
338414-77-0
100mg
€283.50 2025-02-14
Ambeed
A908713-1g
(3E)-3-[(3-Chloro-4-methylphenyl)imino]-1-methyl-2,3-dihydro-1H-indol-2-one
338414-77-0 90%
1g
$350.0 2024-04-19

Additional information on 3-[(3-Chloro-4-methylphenyl)imino]-1-methyl-1,3-dihydro-2H-indol-2-one

Professional Introduction to Compound with CAS No. 338414-77-0 and Product Name: 3-[(3-Chloro-4-methylphenyl)imino]-1-methyl-1,3-dihydro-2H-indol-2-one

The compound with the CAS number 338414-77-0 and the product name 3-[(3-Chloro-4-methylphenyl)imino]-1-methyl-1,3-dihydro-2H-indol-2-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a chloro-substituted aromatic ring and an imino group linked to a methyl-substituted indole core suggests a unique set of chemical properties that make it a promising candidate for further investigation.

Recent research in the domain of heterocyclic compounds has highlighted the importance of 1,3-dihydro-2H-indol-2-one derivatives in the development of novel therapeutic agents. These scaffolds are known for their biological activity and have been extensively studied for their roles in various pharmacological pathways. The specific modification of the indole ring with a methyl group at the 1-position and an imino linkage at the 3-position introduces additional functional diversity, which can be exploited to modulate biological activity. This compound’s structure is reminiscent of several known bioactive molecules, suggesting that it may exhibit similar pharmacological properties.

The 3-chloro-4-methylphenyl moiety in this compound is particularly noteworthy, as halogenated aromatic rings are frequently employed in drug design due to their ability to enhance binding affinity and metabolic stability. The chlorine atom at the 3-position and the methyl group at the 4-position create a steric and electronic environment that can influence both the reactivity and selectivity of the molecule. Such structural features are often exploited to achieve high specificity in target interactions, which is a critical factor in drug development.

In the context of modern pharmaceutical research, this compound aligns with the growing interest in structure-based drug design. Computational modeling and molecular docking studies have become indispensable tools in predicting the binding interactions between small molecules and biological targets. The unique structural motifs present in this compound, such as the imino group and the indole core, provide multiple potential sites for interaction with protein targets. This versatility makes it an attractive scaffold for designing molecules with enhanced pharmacological profiles.

Furthermore, the synthesis of this compound represents a testament to the advancements in synthetic organic chemistry. The ability to construct complex heterocyclic frameworks like this one underscores the sophistication of current synthetic methodologies. The development of efficient synthetic routes not only facilitates academic research but also paves the way for industrial applications in drug manufacturing. The use of mild reaction conditions and high-yielding transformations ensures that this compound can be produced reliably, which is essential for further preclinical and clinical studies.

Recent publications have begun to explore the potential of similar indole derivatives in treating various diseases. For instance, studies have shown that modifications at the 1-position of indole rings can significantly alter their biological activity, leading to enhanced efficacy or selectivity against specific targets. The presence of a methyl group at this position in our compound may contribute to its pharmacological properties by influencing both solubility and metabolic stability. Additionally, the imino group, which acts as a hydrogen bond acceptor, can play a crucial role in target binding interactions.

The role of computational chemistry in understanding molecular behavior cannot be overstated. Advanced computational techniques allow researchers to predict how this compound will interact with biological targets at an atomic level. This information is invaluable for guiding experimental efforts and optimizing lead compounds for drug development. By leveraging computational tools, scientists can identify key structural features that contribute to biological activity and refine molecular designs accordingly.

The broader significance of this compound lies in its potential contribution to addressing unmet medical needs. As drug resistance becomes an increasingly pressing issue, there is a continuous demand for novel therapeutic agents with unique mechanisms of action. The structural complexity of this molecule suggests that it may offer new insights into pharmacological interactions and could serve as a foundation for developing next-generation drugs.

In conclusion, the compound with CAS number 338414-77-0, named 3-[(3-Chloro-4-methylphenyl)imino]-1-methyl-1,3-dihydro-2H-indol-2-one, represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the chloro-substituted aromatic ring, methyl-substituted indole core, and imino group, make it an intriguing molecule with potential applications across multiple therapeutic areas. As research continues to uncover new biological targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in advancing medical science.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.